4-Butoxy-2-fluorobenzonitrile

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 4-butoxy-2-fluorobenzonitrile
• InChI: InChI=1S/C11H12FNO/c1-2-3-6-14-10-5-4-9(8-13)11(12)7-10/h4-5,7H,2-3,6H2,1H3
• InChI Key: IXDUJKCZPUODIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(C=C1)C#N)F

Description

4-Butoxy-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-bromobutane (18.0 g, 0.13 mol) in acetone (30 ml) was added dropwise to a stirred refluxing mixture of 2-fluoro-4-hydroxybenzonitrile (15.0 g, 0.11 mol) and potassium carbonate (46.0 g, 0.33 mol) in acetone (300 ml). The stirred mixture was heated under reflux for 21 h (glc analysis revealed absence of starting material). The product was extracted into ether (twice), and the combined ethereal extracts were washed with water, 5% sodium hydroxide, water and dried (MgSO4). The solvent and the excess of 1-bromobutane were removed in vacuo to yield a pale-orange solid.